Cas no 797036-72-7 (Acetonitrile,(tricyclo[2.2.1.02,6]hept-3-ylsulfonyl)- (9CI))

Acetonitrile,(tricyclo[2.2.1.02,6]hept-3-ylsulfonyl)- (9CI) structure
797036-72-7 structure
Product Name:Acetonitrile,(tricyclo[2.2.1.02,6]hept-3-ylsulfonyl)- (9CI)
CAS No:797036-72-7
MF:C9H11NO2S
MW:197.2541410923
CID:556603
PubChem ID:45098870
Update Time:2025-04-19

Acetonitrile,(tricyclo[2.2.1.02,6]hept-3-ylsulfonyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Acetonitrile,(tricyclo[2.2.1.02,6]hept-3-ylsulfonyl)- (9CI)
    • SCHEMBL4081410
    • 797036-72-7
    • ACETONITRILE,(TRICYCLO[2.2.1.02,6]HEPT-3-YLSULFONYL)-
    • Inchi: 1S/C9H11NO2S/c10-1-2-13(11,12)9-5-3-6-7(4-5)8(6)9/h5-9H,2-4H2
    • InChI Key: RDBKBXCNVIFDRV-UHFFFAOYSA-N
    • SMILES: S(CC#N)(C1C2CC3C(C2)C31)(=O)=O

Computed Properties

  • Exact Mass: 197.05104977g/mol
  • Monoisotopic Mass: 197.05104977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 66.3Ų
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